3,4-dimethyl-N-(pyridin-3-ylcarbamothioyl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(pyridin-3-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C15H15N3OS/c1-10-5-6-12(8-11(10)2)14(19)18-15(20)17-13-4-3-7-16-9-13/h3-9H,1-2H3,(H2,17,18,19,20)
• InChI Key: ITQDFIZJZKJBKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CN=CC=C2)C
• Molecular Formula: C15H15N3OS
• Molecular Weight: 285.4 g/mol

Description

3,4-dimethyl-N-(pyridin-3-ylcarbamothioyl)benzamide is an organic compound that belongs to the class of benzamides It features a benzamide core substituted with a pyridin-3-ylcarbamothioyl group and two methyl groups at the 3 and 4 positions of the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-dimethyl-N-(pyridin-3-ylcarbamothioyl)benzamide typically involves the reaction of 3,4-dimethylbenzoic acid with pyridin-3-yl isothiocyanate. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent like dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or chromatography to obtain the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the synthesis. Additionally, optimizing reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the process .

Chemical Reactions Analysis

Types of Reactions

3,4-dimethyl-N-(pyridin-3-ylcarbamothioyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the pyridin-3-ylcarbamothioyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Lithium aluminum hydride in tetrahydrofuran or sodium borohydride in ethanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Sulfoxides or sulfones.

Reduction: Amines or alcohols.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

3,4-dimethyl-N-(pyridin-3-ylcarbamothioyl)benzamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-(pyridin-3-ylcarbamothioyl)benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways, thereby exerting therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3,4-dimethyl-N-(4-(4-methylpiperazino)benzyl)benzamide: This compound features a similar benzamide core but with a different substituent, leading to distinct properties and applications.

4-Dimethylaminopyridine: A derivative of pyridine with different functional groups, used as a catalyst in various chemical reactions.

Uniqueness

3,4-dimethyl-N-(pyridin-3-ylcarbamothioyl)benzamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and potential biological activities. Its structure allows for versatile modifications, making it a valuable compound in research and industrial applications .